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Compound of Interest

Compound Name: Zinquin ethyl ester

Cat. No.: B013944 Get Quote

A Researcher's Guide to Selecting a Commercial
Zinquin Ethyl Ester Supplier
For researchers, scientists, and professionals in drug development, the selection of high-quality

chemical probes is a critical first step in ensuring the reliability and reproducibility of

experimental results. Zinquin ethyl ester is a widely used cell-permeable fluorescent probe for

the detection of intracellular zinc (Zn²⁺), an ion increasingly recognized for its role in cellular

signaling, apoptosis, and neurological processes. While numerous commercial suppliers offer

this reagent, performance can vary. This guide provides a framework for comparing the

performance of Zinquin ethyl ester from different suppliers, complete with supplier-provided

specifications, detailed experimental protocols for in-house validation, and visual guides to the

probe's mechanism and evaluation workflow.

Comparing Supplier Specifications
A preliminary comparison can be made based on the information provided by the suppliers

themselves. Key parameters to consider are purity, storage conditions, and stability. The

following table summarizes the publicly available data from several major suppliers. It is

important to note that while most suppliers claim a purity of ≥98%, lot-to-lot variability can still

occur.
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Supplier Purity
Storage
Temperatur
e

Stability
Excitation
(nm)

Emission
(nm)

Cayman

Chemical
≥98%[1][2] -20°C[1][2]

≥ 4 years[1]

[2]
368[1][2] 490[1][2]

Enzo Life

Sciences

≥98% (HPLC)

[3][4]
-20°C[3][4] Not specified 368[3][4] 490[3][4]

MedchemExp

ress
99.0%[5]

-20°C (1

month),

-80°C (6

months)[5]

1-6 months[5] Not specified Not specified

TargetMol 98.1%[1] -20°C[1] Not specified 364[1] 385[1]

AAT Bioquest
UltraPure

grade
Not specified Not specified Not specified Not specified

Biotium Not specified Not specified Not specified 364[6] 485[6]

Abcam >99% -20°C
Up to 12

months
Not specified Not specified

Mechanism of Action
Zinquin ethyl ester's function as an intracellular zinc probe is a multi-step process. The

following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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